Cas no 1806584-12-2 (1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one)

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one is a halogenated aromatic ketone featuring both bromo and fluoro substituents on the phenyl ring, along with a chloropropanone side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple halogen atoms enhances its reactivity, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, or further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage, while its distinct reactivity profile supports its use in complex molecular transformations.

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one structure

1806584-12-2 structure

Product Name:1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one

CAS No:1806584-12-2

MF:C₉H₇BrClFO

MW:265.506684541702

CID:4974933

Update Time:2025-06-13

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one
- Inchi： 1S/C9H7BrClFO/c10-8-2-1-6(4-9(8)12)3-7(13)5-11/h1-2,4H,3,5H2
- InChI Key： GEZUFLLJXFCYBL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)CC(CCl)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
XLogP3: 3
Topological Polar Surface Area: 17.1

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013019583-250mg	1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one	1806584-12-2	97%	250mg	499.20 USD	2021-06-24
Alichem	A013019583-500mg	1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one	1806584-12-2	97%	500mg	855.75 USD	2021-06-24
Alichem	A013019583-1g	1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one	1806584-12-2	97%	1g	1,460.20 USD	2021-06-24

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one Related Literature

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Additional information on 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one

Research Brief on 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one (CAS: 1806584-12-2): Recent Advances and Applications

1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one (CAS: 1806584-12-2) is a halogenated aromatic ketone that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its utility in drug discovery, highlighting its potential as a scaffold for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one in the development of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit selective inhibition against specific tyrosine kinases, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, suggesting promising avenues for anticancer drug development.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that halogenated derivatives of this compound display significant activity against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for next-generation antibiotics.

The synthetic pathways for 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Looking ahead, the versatility of 1-(4-Bromo-3-fluorophenyl)-3-chloropropan-2-one positions it as a valuable tool in drug discovery and chemical biology. Future research is likely to focus on expanding its applications, particularly in targeted therapy and combination treatments. The compound's unique structural features and demonstrated bioactivity make it a compelling subject for ongoing investigation.